Cas no 1354028-80-0 (3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354028-80-0
• MF: C₁₆H₂₉N₃O₃
• MW: 311.419764280319
• CID: 2156786
• Update Time: 2025-10-28

3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[((S)-2-amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• 3-[((S)-2-aminopropanyl)cyclopropylamino]piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-((S)-2-amino-N-cyclopropylpropanamido)piperidine-1-carboxylate
• AM97312
• 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H29N3O3/c1-11(17)14(20)19(12-7-8-12)13-6-5-9-18(10-13)15(21)22-16(2,3)4/h11-13H,5-10,17H2,1-4H3/t11-,13?/m0/s1
• InChI Key： DIGWOMVPCPXZDF-AMGKYWFPSA-N
• SMILES： O=C([C@H](C)N)N(C1CN(C(=O)OC(C)(C)C)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 429
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Exploring the Versatile Applications of 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354028-80-0)

3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354028-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and drug development. This tert-butyl ester derivative features a unique structural framework combining a piperidine core with cyclopropyl and amino-propionyl moieties, making it a valuable intermediate in medicinal chemistry.

The compound's molecular structure (C₁₆H₂₉N₃O₃) demonstrates several pharmacologically favorable characteristics. The presence of both tert-butyl carbamate and secondary amine groups provides multiple sites for chemical modification, which is particularly useful in the synthesis of protease inhibitors and GPCR-targeting compounds - two hot topics in current drug discovery programs addressing neurological disorders and metabolic diseases.

Recent trends in pharmaceutical chemistry highlight growing interest in piperidine derivatives like 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester. This aligns with the industry's focus on developing novel CNS-active compounds and peptidomimetics, as evidenced by numerous patent filings and research publications in 2022-2023. The compound's structural features make it particularly relevant for investigations into neurodegenerative disease treatments and pain management therapeutics.

From a synthetic chemistry perspective, the tert-butyl ester group in 1354028-80-0 serves as an excellent protecting group during multi-step synthesis, while the cyclopropyl amino moiety contributes to enhanced metabolic stability - a crucial factor in drug design that frequently appears in medicinal chemistry literature and conference discussions. These characteristics explain why researchers are increasingly incorporating this building block into their fragment-based drug discovery programs.

The pharmaceutical applications of 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester extend to potential use in developing kinase inhibitors and allosteric modulators, addressing current market demands for more selective therapeutic agents. Its structural complexity allows for the creation of compounds with improved blood-brain barrier permeability, a property highly sought after in neurological drug development.

Quality control parameters for CAS 1354028-80-0 typically include HPLC purity assessment (>98%), chiral purity verification, and thorough characterization by NMR spectroscopy and mass spectrometry. These analytical requirements reflect the compound's importance in precision medicine applications, where even minor impurities can significantly impact biological activity.

Market analysis indicates steady growth in demand for sophisticated piperidine-based intermediates like 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, particularly from contract research organizations and academic laboratories engaged in structure-activity relationship studies. The compound's versatility makes it valuable for both lead optimization and scaffold hopping strategies in drug discovery.

Environmental and handling considerations for 1354028-80-0 follow standard laboratory safety protocols for organic compounds. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure stability of this amino acid derivative, maintaining its utility as a reliable building block for pharmaceutical synthesis.

Future research directions for 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester may explore its potential in developing bioconjugates and targeted drug delivery systems, areas experiencing rapid growth in the pharmaceutical industry. The compound's multiple functional groups offer numerous possibilities for conjugation with various payloads and targeting moieties.

In conclusion, CAS 1354028-80-0 represents a sophisticated chemical tool with broad applications in modern drug discovery. Its unique combination of piperidine scaffold, protected amine, and chiral center makes it particularly valuable for researchers developing next-generation therapeutics. As the pharmaceutical industry continues to emphasize precision medicine and personalized therapies, compounds like 3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester will likely play increasingly important roles in medicinal chemistry pipelines.